N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide

• IUPAC Name: N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide
• InChI: InChI=1S/C21H17N5O3/c27-19(11-12-26-13-22-16-7-3-2-6-15(16)21(26)29)23-17-8-4-1-5-14(17)18-9-10-20(28)25-24-18/h1-10,13H,11-12H2,(H,23,27)(H,25,28)
• InChI Key: NKWUWWXSMDDARQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCC(=O)NC3=CC=CC=C3C4=NNC(=O)C=C4
• Molecular Formula: C21H17N5O3
• Molecular Weight: 387.4 g/mol

Description

N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C21H17N5O3 and its molecular weight is 387.399. The purity is usually 95%.
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Scientific Research Applications

Cyclization Reactions and Derivative Synthesis

Cyclization of aryl-, aroyl-, and cyanamides with methyl anthranilates and other compounds leads to the formation of various derivatives such as 2-aminoquinazoline and hexahydro-2H-pyrazino derivatives, indicating a method for synthesizing novel compounds with potential biological activities (Shikhaliev et al., 2008).

ADP-ribosylation Inhibitors

The synthesis and evaluation of a series of compounds have identified potent and selective inhibitors of ADP-ribosyltransferase ARTD3/PARP3, highlighting the importance of stereochemistry for selectivity and potency. This research may contribute to the development of therapeutic agents (Lindgren et al., 2013).

Antitumor Activity

Novel series of benzyl-substituted-4(3H)-quinazolinones have shown broad spectrum antitumor activity, indicating their potential as anticancer agents. Some compounds demonstrated selectivity towards specific cancer cell lines, offering insights into targeted cancer therapies (Al-Suwaidan et al., 2016).

Neurokinin-1 Receptor Antagonists

Research into water-soluble neurokinin-1 receptor antagonists suitable for intravenous and oral administration has led to the development of compounds effective in pre-clinical tests relevant to emesis and depression, suggesting potential applications in treating these conditions (Harrison et al., 2001).

Anti-inflammatory and Analgesic Agents

Synthesis and evaluation of novel 4(3H)-quinazolinone derivatives as anti-inflammatory and analgesic agents have been conducted, indicating their potential in treating inflammation and pain (Farag et al., 2012).